Cas no 1484-10-2 (9H-Carbazole, 9-propyl-)

• Product Name: 9H-Carbazole, 9-propyl-
• CAS No: 1484-10-2
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• MDL: MFCD00218284
• CID: 203898
• PubChem ID: 289657
• Update Time: 2025-06-14

9H-Carbazole, 9-propyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-propyl-
• 9-propylcarbazole
• 9-propyl 9H-carbazole
• 9-propyl-9H-carbazole
• 9-Propyl-carbazol
• 9-propyl-carbazole
• AC1L6C6K
• AC1Q1HVX
• ChemDiv3_000325
• N-propylcarbazole
• N-propyl-carbazole
• NSC151853
• SureCN153959
• AKOS001483172
• HMS1473O17
• SCHEMBL153959
• NSC-151853
• 1484-10-2
• DS-10688
• SR-01000389268
• C3CZ
• CCG-15096
• SR-01000389268-1
• CS-0152073
• MFCD00218284
• IDI1_019643
• DTXSID00302556
• A911336
• NSC 151853
• SY316738
• STK394977

• MDL： MFCD00218284
• Inchi： 1S/C15H15N/c1-2-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10H,2,11H2,1H3
• InChI Key： QAWLNVOLYNXWPL-UHFFFAOYSA-N
• SMILES： N1(CCC)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 209.12055
• Monoisotopic Mass: 209.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.05
• Melting Point: 50 °C
• Boiling Point: 361°C at 760 mmHg
• Flash Point: 172.1°C
• Refractive Index: 1.599
• PSA: 4.93
• LogP: 4.20450

9H-Carbazole, 9-propyl- Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9H-Carbazole, 9-propyl-

Comprehensive Overview of 9H-Carbazole, 9-propyl- (CAS No. 1484-10-2): Properties, Applications, and Industry Insights

9H-Carbazole, 9-propyl- (CAS No. 1484-10-2) is a specialized organic compound belonging to the carbazole family, which has garnered significant attention in recent years due to its versatile applications in materials science, pharmaceuticals, and advanced manufacturing. This heterocyclic aromatic compound features a propyl substituent at the 9-position of the carbazole core, enhancing its solubility and reactivity for targeted applications. Researchers and industry professionals frequently search for terms like "9-propylcarbazole synthesis", "CAS 1484-10-2 uses", and "carbazole derivatives in OLEDs", reflecting growing interest in its functional properties.

The molecular structure of 9H-Carbazole, 9-propyl- contributes to its unique photophysical and electrochemical characteristics, making it a candidate for organic electronics. With the rise of sustainable technologies, queries such as "green synthesis of carbazole derivatives" and "9-propylcarbazole in renewable energy" highlight its potential in solar cells and light-emitting diodes (LEDs). Its extended π-conjugated system allows for efficient charge transport, a critical feature for next-generation optoelectronic devices.

In the pharmaceutical sector, 9-propylcarbazole serves as a building block for drug discovery, particularly in designing kinase inhibitors and anticancer agents. Recent studies explore its role in modulating biological pathways, addressing search trends like "carbazole-based therapeutics" and "CAS 1484-10-2 biological activity". The compound’s adaptability underscores its relevance in precision medicine and bioconjugation techniques.

From an industrial perspective, 9H-Carbazole, 9-propyl- is utilized in polymer chemistry to enhance material durability and thermal stability. Searches for "high-performance polymers with carbazole" and "1484-10-2 in coatings" align with its use in automotive and aerospace applications. Its compatibility with nanotechnology further expands its utility in smart materials and sensors.

Environmental considerations are also pivotal, as industries seek eco-friendly alternatives for synthetic processes. The compound’s potential in catalysis and waste reduction resonates with queries like "sustainable carbazole derivatives". Regulatory compliance and lifecycle assessment of 9-propylcarbazole remain critical topics for stakeholders.

In summary, 9H-Carbazole, 9-propyl- (CAS No. 1484-10-2) bridges multiple disciplines, from advanced materials to biomedicine. Its evolving applications reflect broader trends in innovation and sustainability, ensuring its prominence in scientific and industrial discourse.